Cas no 1185300-99-5 ((3-Oxo-2,3,5,6-tetrahydro-imidazo[2,1-b]thiazol-2-yl)-acetic acid hydrochloride)

• Product Name: (3-Oxo-2,3,5,6-tetrahydro-imidazo[2,1-b]thiazol-2-yl)-acetic acid hydrochloride
• CAS No: 1185300-99-5
• MF: C₇H₉ClN₂O₃S
• MW: 236.675959348679
• CID: 1076691
• PubChem ID: 46736392
• Update Time: 2025-04-20

(3-Oxo-2,3,5,6-tetrahydro-imidazo[2,1-b]thiazol-2-yl)-acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Oxo-2,3,5,6-tetrahydro-imidazo[2,1-b]thiazol-2-yl)-acetic acid hydrochloride
• AKOS015848648
• {3-oxo-2H,5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrochloride
• 1185300-99-5
• 2-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetic acid;hydrochloride
• 2-{3-oxo-2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetic acid hydrochloride
• 2-(3-Oxo-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-2-yl)acetic acid hydrochloride
• 2-(3-Oxo-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-2-yl)aceticacidhydrochloride

• MDL： MFCD11506437
• Inchi： 1S/C7H8N2O3S.ClH/c10-5(11)3-4-6(12)9-2-1-8-7(9)13-4;/h4H,1-3H2,(H,10,11);1H
• InChI Key： ZKPJPPNDLKSCLN-UHFFFAOYSA-N
• SMILES： Cl.S1C2=NCCN2C(C1CC(=O)O)=O

Computed Properties

• Exact Mass: 236.002
• Monoisotopic Mass: 236.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.3A^2